Cas no 903277-15-6 (HMMLOOLJQMWUPM-UHFFFAOYSA-N)

• Product Name: HMMLOOLJQMWUPM-UHFFFAOYSA-N
• CAS No: 903277-15-6
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 6621359
• PubChem ID: 16823176
• Update Time: 2025-11-01

HMMLOOLJQMWUPM-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide
• 2-methyl-N-{3-methyl-2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide
• F2666-0076
• 2-Methyl-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
• AKOS024668330
• 903277-15-6
• AB00680663-01
• HMMLOOLJQMWUPM-UHFFFAOYSA-N

• Inchi： 1S/C20H20N2O2/c1-12-6-3-4-8-16(12)19(23)21-15-10-14-7-5-9-22-18(14)17(11-15)13(2)20(22)24/h3-4,6,8,10-11,13H,5,7,9H2,1-2H3,(H,21,23)
• InChI Key： HMMLOOLJQMWUPM-UHFFFAOYSA-N
• SMILES： O=C1C([H])(C([H])([H])[H])C2=C([H])C(=C([H])C3C([H])([H])C([H])([H])C([H])([H])N1C2=3)N([H])C(C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on HMMLOOLJQMWUPM-UHFFFAOYSA-N

Introduction to Compound with CAS No. 903277-15-6 and Product Name: HMMLOOLJQMWUPM-UHFFFAOYSA-N

Compound with the CAS number 903277-15-6 and the product name HMMLOOLJQMWUPM-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique chemical properties and potential applications in various therapeutic areas. The detailed exploration of this compound not only highlights its structural characteristics but also delves into the latest research findings that underscore its significance.

The molecular structure of 903277-15-6 exhibits a complex arrangement of atoms, which contributes to its distinct chemical behavior. This complexity has been a focal point for researchers aiming to harness its potential in drug development. Recent studies have revealed that the compound interacts with biological targets in a manner that suggests it could be a valuable candidate for therapeutic intervention. Specifically, its ability to modulate certain enzymatic pathways has been a subject of intense investigation.

In the realm of pharmaceutical research, the compound's interactions with biological systems have been meticulously studied. Researchers have observed that HMMLOOLJQMWUPM-UHFFFAOYSA-N exhibits promising properties when it comes to inhibiting specific enzymes involved in inflammatory responses. This has led to its exploration as a potential treatment for various inflammatory conditions, including autoimmune disorders. The compound's mechanism of action appears to involve precise interactions with key proteins, thereby modulating inflammatory pathways effectively.

The synthesis and characterization of 903277-15-6 have been refined through advanced chemical methodologies. Techniques such as high-resolution spectroscopy and crystallography have been employed to elucidate its molecular structure in detail. These efforts have not only enhanced our understanding of the compound's properties but also paved the way for its optimization for therapeutic use. The synthetic pathways developed for this compound are robust and scalable, making it feasible for large-scale production.

One of the most intriguing aspects of HMMLOOLJQMWUPM-UHFFFAOYSA-N is its potential in combination therapies. Studies have shown that when used in conjunction with other therapeutic agents, it can enhance overall treatment efficacy. This synergistic effect is particularly notable in cases where traditional treatments have shown limited success. The ability of this compound to complement existing therapies makes it a promising candidate for clinical trials aimed at improving patient outcomes.

The pharmacokinetic profile of 903277-15-6 has been thoroughly evaluated to ensure its safety and efficacy. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This means that it can be administered in various forms and still maintain its therapeutic effects while minimizing side effects. Such characteristics are crucial for developing a drug that can be easily integrated into clinical practice.

The regulatory landscape for HMMLOOLJQMWUPM-UHFFFAOYSA-N is another area of focus. As research progresses, ensuring compliance with regulatory standards becomes paramount. Researchers are working closely with regulatory agencies to provide comprehensive data on the compound's safety and efficacy. This collaborative approach aims to facilitate the rapid progression from laboratory research to clinical application, bringing much-needed treatments to patients more quickly.

In conclusion, the compound identified by CAS number 903277-15-6 and product name HMMLOOLJQMWUPM-UHFFFAOYSA-N represents a significant advancement in biomedical research. Its unique chemical properties and potential therapeutic applications make it a compelling subject of study. As research continues to uncover new insights into its mechanisms of action and interactions with biological systems, the future looks promising for this innovative compound.